![molecular formula C9H11ClN2 B1368092 4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline CAS No. 90561-38-9](/img/structure/B1368092.png)
4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline
Overview
Description
4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline (4-CMTQ) is an organic compound that belongs to the family of quinazolines. It is a heterocyclic aromatic compound, which are compounds that contain a ring of atoms that contain both carbon and nitrogen. 4-CMTQ has been increasingly studied and used in recent years due to its unique properties and potential applications.
Scientific Research Applications
Antitubercular Agent Development
Recent studies have indicated that derivatives of 5,6,7,8-tetrahydroquinazoline exhibit high binding affinity toward enzymes of Mycobacterium tuberculosis . This suggests that 4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline could serve as a promising candidate for the molecular design and development of new antitubercular agents, particularly against multidrug-resistant strains.
Antidiabetic Research
The compound has been predicted to show inhibition activity against β-glucosidase , which is an enzyme target in the treatment of diabetes . This positions 4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline as a potential scaffold for antidiabetic drug development.
Synthesis of Pyrimidine Derivatives
α-Aminoamidines are utilized for the synthesis of a diverse family of pyrimidine ring derivatives. The reaction of α-aminoamidines with bis-benzylidene cyclohexanones to synthesize new series of 5,6,7,8-tetrahydroquinazolines, including the 4-Chloro derivative, occurs under mild conditions and yields excellent results . This process is significant for the creation of compounds with varied biological activities.
Pharmaceutical Compound Design
Quinazoline derivatives are key structural motifs in many natural products and pharmaceutically active compounds. The structural versatility of 4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline allows for its use in the design of a wide range of pharmaceutical compounds with diverse physiological significance .
Antimicrobial Properties
Quinazolines and quinazolinones, including 4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline, have shown a broad spectrum of antimicrobial activities. This makes them valuable in the search for novel antibiotics to treat resistant bacterial strains .
Antioxidant and Anticancer Activities
The compound’s derivatives have been associated with antioxidant properties, which are crucial in the prevention of oxidative stress-related diseases. Additionally, some derivatives have shown anticancer activities, making them relevant in cancer research .
Enzyme Inhibition for Disease Treatment
The inhibitory effects of quinazoline derivatives on various enzymes can be harnessed in the treatment of diseases. For instance, the inhibition of α-glucosidase by certain derivatives suggests potential applications in managing conditions like diabetes .
Material Science Applications
While not directly related to 4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline, tetrahydroquinazoline derivatives have been mentioned in the context of material science for their potential use in creating new materials with desirable properties .
properties
IUPAC Name |
4-chloro-2-methyl-5,6,7,8-tetrahydroquinazoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2/c1-6-11-8-5-3-2-4-7(8)9(10)12-6/h2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVACCUIMOFKWKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(CCCC2)C(=N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40599483 | |
Record name | 4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40599483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90561-38-9 | |
Record name | 4-Chloro-2-methyl-5,6,7,8-tetrahydroquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40599483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-2-methyl-5,6,7,8-tetrahydroquinazoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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